Cas no 88456-21-7 (Pentanenitrile, 3-formyl-2-(2-methylpropyl)-)

• Product Name: Pentanenitrile, 3-formyl-2-(2-methylpropyl)-
• CAS No: 88456-21-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 632228
• PubChem ID: 20272711
• Update Time: 2025-04-19

Pentanenitrile, 3-formyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 3-formyl-2-(2-methylpropyl)-
• 3-formyl-2-(2-methylpropyl)pentanenitrile
• DTXSID10604457
• SCHEMBL10895531
• 88456-21-7

• Inchi： 1S/C10H17NO/c1-4-9(7-12)10(6-11)5-8(2)3/h7-10H,4-5H2,1-3H3
• InChI Key： FFQCYFPZKZBPIW-UHFFFAOYSA-N
• SMILES： O=CC(CC)C(C#N)CC(C)C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų